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  4. 5-Acetyl-6-(3,4-dimethoxyphenyl)-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
5-Acetyl-6-(3,4-dimethoxyphenyl)-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one 5-Acetyl-6-(3,4-dimethoxyphenyl)-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 362001-05-6
VCID: VC0444357
InChI: InChI=1S/C29H27N3O6/c1-17(33)31-24-10-5-4-9-22(24)30-23-14-20(18-7-6-8-21(13-18)32(35)36)15-25(34)28(23)29(31)19-11-12-26(37-2)27(16-19)38-3/h4-13,16,20,29-30H,14-15H2,1-3H3
SMILES: CC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
Molecular Formula: C29H27N3O6
Molecular Weight: 513.5g/mol

5-Acetyl-6-(3,4-dimethoxyphenyl)-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

CAS No.: 362001-05-6

Main Products

VCID: VC0444357

Molecular Formula: C29H27N3O6

Molecular Weight: 513.5g/mol

5-Acetyl-6-(3,4-dimethoxyphenyl)-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one - 362001-05-6

CAS No. 362001-05-6
Product Name 5-Acetyl-6-(3,4-dimethoxyphenyl)-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Molecular Formula C29H27N3O6
Molecular Weight 513.5g/mol
IUPAC Name 5-acetyl-6-(3,4-dimethoxyphenyl)-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C29H27N3O6/c1-17(33)31-24-10-5-4-9-22(24)30-23-14-20(18-7-6-8-21(13-18)32(35)36)15-25(34)28(23)29(31)19-11-12-26(37-2)27(16-19)38-3/h4-13,16,20,29-30H,14-15H2,1-3H3
Standard InChIKey VECBMELOEXSNLQ-UHFFFAOYSA-N
SMILES CC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
Canonical SMILES CC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
PubChem Compound 2885842
Last Modified Nov 11 2021
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